Cas no 1805430-75-4 (Ethyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805430-75-4
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4896058
• Update Time: 2025-08-05

Ethyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H7F5INO2/c1-2-19-9(18)4-3-5(10(13,14)15)17-7(6(4)16)8(11)12/h3,8H,2H2,1H3
• InChI Key： MVIJJMXWXOPVJH-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)N=C(C(F)(F)F)C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-4-carboxylate

Comprehensive Analysis of Ethyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805430-75-4)

Ethyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805430-75-4) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of difluoromethyl, iodo, and trifluoromethyl functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, characterized by the pyridine-4-carboxylate core, offers excellent reactivity for further derivatization, attracting attention in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug development. Researchers frequently search for "fluorinated pyridine derivatives" or "trifluoromethylated intermediates" to explore their potential in medicinal chemistry. The presence of the iodo group in this compound also enables cross-coupling reactions, a hot topic in modern synthetic chemistry, as evidenced by the growing interest in "palladium-catalyzed reactions" and "C-I bond activation."

The compound's ethyl carboxylate moiety further enhances its utility as a precursor for carboxylic acids or amides, which are pivotal in designing prodrugs or bioactive agents. This aligns with the trending search queries like "carboxylate ester applications" and "pyridine-based drug candidates." Additionally, its difluoromethyl group is often associated with improved pharmacokinetic properties, a key focus in queries such as "fluorine in drug design" and "metabolically stable compounds."

From a synthetic perspective, Ethyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-4-carboxylate serves as a building block for constructing complex heterocycles. Its relevance is highlighted by the increasing popularity of "heterocyclic compound synthesis" and "multi-functionalized pyridines" in academic and industrial research. The compound's CAS No. 1805430-75-4 is often referenced in patent literature, underscoring its commercial importance.

Environmental and regulatory considerations are also critical when discussing fluorinated compounds. Searches like "sustainable fluorination methods" and "green chemistry in halogenation" reflect the industry's shift toward eco-friendly processes. While this compound is not classified as hazardous, its handling requires standard laboratory precautions, as with any iodo- and trifluoromethyl-containing substances.

In conclusion, Ethyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805430-75-4) represents a valuable tool for researchers exploring fluorinated heterocycles and their applications. Its structural features align with current trends in drug discovery, material science, and sustainable chemistry, making it a compound of enduring interest in the scientific community.